2,4-dichloro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide

• Molecular Formula: C20H13Cl2N3O2
• Molecular Weight: 398.2 g/mol
• IUPAC Name: 2,4-dichloro-N-[[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]methyl]benzamide
• InChI: InChI=1S/C20H13Cl2N3O2/c21-14-7-8-15(16(22)10-14)19(26)24-11-12-3-5-13(6-4-12)20-25-18-17(27-20)2-1-9-23-18/h1-10H,11H2,(H,24,26)
• InChI Key: CFJJZYDIFPJFNJ-UHFFFAOYSA-N
• SMILES: C1=CC2=C(N=C1)N=C(O2)C3=CC=C(C=C3)CNC(=O)C4=C(C=C(C=C4)Cl)Cl

Description

2,4-dichloro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is a compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound, also known as JNJ-31020028, has been studied for its ability to modulate the activity of specific ion channels in the brain, which could have implications for the treatment of various neurological disorders.

Mechanism of Action

2,4-dichloro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide acts as a selective antagonist of the alpha-9 alpha-10 nicotinic acetylcholine receptor, which is involved in the transmission of pain signals in the nervous system. By blocking this receptor, 2,4-dichloro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide may be able to reduce the perception of pain in individuals with neuropathic pain or other chronic pain conditions.
Biochemical and Physiological Effects:
2,4-dichloro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to reduce pain sensitivity in rats with neuropathic pain, and to reduce anxiety-like behaviors in mice. It has also been shown to have anti-inflammatory effects in vitro.

Advantages and Limitations for Lab Experiments

One advantage of 2,4-dichloro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide is its specificity for the alpha-9 alpha-10 nicotinic acetylcholine receptor. This makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation is that it has not yet been tested in humans, so its safety and efficacy in a clinical setting are not yet known.

Future Directions

There are several potential future directions for research on 2,4-dichloro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide. One area of interest is its potential as a treatment for neuropathic pain. Further studies in animal models and eventually in human clinical trials could help to determine its safety and efficacy for this indication. Another area of interest is its potential as a treatment for anxiety disorders, which could also be explored through further preclinical and clinical studies. Finally, 2,4-dichloro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide could be used as a tool for studying the role of the alpha-9 alpha-10 nicotinic acetylcholine receptor in various physiological processes, which could lead to a better understanding of the underlying mechanisms of certain neurological disorders.

Synthesis Methods

The synthesis of 2,4-dichloro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been described in several scientific publications. The most common method involves the reaction of 2,4-dichlorobenzoyl chloride with 4-(2-aminoethyl)oxazolo[4,5-b]pyridine, followed by the addition of 4-(aminomethyl)benzylamine. The resulting compound is then purified through various chromatographic techniques.

Scientific Research Applications

2,4-dichloro-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)benzamide has been studied extensively for its potential as a therapeutic agent for various neurological disorders. It has been shown to modulate the activity of certain ion channels in the brain, which could have implications for the treatment of conditions such as epilepsy, neuropathic pain, and anxiety disorders.